Cas no 1420852-29-4 (2-(Piperidin-3-ylsulfinyl)-1H-benzo[d]imidazole hydrochloride)

2-(Piperidin-3-ylsulfinyl)-1H-benzo[d]imidazole hydrochloride structure
1420852-29-4 structure
Product Name:2-(Piperidin-3-ylsulfinyl)-1H-benzo[d]imidazole hydrochloride
CAS No:1420852-29-4
MF:C12H16ClN3OS
MW:285.792940139771
CID:2176046
Update Time:2023-08-05

2-(Piperidin-3-ylsulfinyl)-1H-benzo[d]imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(Piperidin-3-ylsulfinyl)-1h-benzo[d]imidazole hydrochloride
    • 2-(Piperidin-3-ylsulfinyl)-1H-benzo[d]imidazole hydrochloride
    • Inchi: 1S/C12H15N3OS.ClH/c16-17(9-4-3-7-13-8-9)12-14-10-5-1-2-6-11(10)15-12;/h1-2,5-6,9,13H,3-4,7-8H2,(H,14,15);1H
    • InChI Key: BNHNVNBZVXRHQG-UHFFFAOYSA-N
    • SMILES: Cl.S(C1=NC2C=CC=CC=2N1)(C1CNCCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Topological Polar Surface Area: 77
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